molecular formula C16H19N3O B8643564 1-[5-(Benzyloxy)pyridin-2-yl]piperazine CAS No. 823197-35-9

1-[5-(Benzyloxy)pyridin-2-yl]piperazine

Cat. No. B8643564
CAS RN: 823197-35-9
M. Wt: 269.34 g/mol
InChI Key: ZTGBXBJAQXNGIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[5-(Benzyloxy)pyridin-2-yl]piperazine is a useful research compound. Its molecular formula is C16H19N3O and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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properties

CAS RN

823197-35-9

Molecular Formula

C16H19N3O

Molecular Weight

269.34 g/mol

IUPAC Name

1-(5-phenylmethoxypyridin-2-yl)piperazine

InChI

InChI=1S/C16H19N3O/c1-2-4-14(5-3-1)13-20-15-6-7-16(18-12-15)19-10-8-17-9-11-19/h1-7,12,17H,8-11,13H2

InChI Key

ZTGBXBJAQXNGIL-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=NC=C(C=C2)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A vigorously stirred suspension of 1-(5-bromopyridin-2-yl)piperazine (CAS number 73406-97-0, 116 g, 479 mmol), 1,10-phenanthroline (17.3 g, 96 mmol), Cesium carbonate (312 g, 960 mmol) and Copper (I) iodide (91 g, 480 mmol) in benzyl alcohol (960 mL) was stirred at 120° C. under an inert atmosphere for 24 hours, adding further aliquots of copper (I) iodide (5×91 g) every hour. Cooled to 40° C. and diluted with DCM (1L), stirring at room temperature for 30 minutes. Filtered through celite, washing well with DCM (500 mL). The fractions were washed with NaOH (2M, 300 mL), combined and extracted with HCl (2M, 5×1L). The combined acidic extracts were washed with DCM (500 mL), cooled to 0° C. and extracted into DCM (1L), basifying slowly with NaOH (˜46 wt %) to pH10. The aqueous layer was further extracted with DCM (2×500 mL) and the volatiles removed in vacuo, to give 1-[5-(benzyloxy)pyridin-2-yl]piperazine as a black liquor (104 g, 278 mmol @ 72 wt %, 58%).
Quantity
116 g
Type
reactant
Reaction Step One
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
312 g
Type
reactant
Reaction Step One
Quantity
960 mL
Type
solvent
Reaction Step One
Quantity
91 g
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
91 g
Type
catalyst
Reaction Step Three

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